Cas no 1376365-58-0 (N-{2-(4-bromo-3-fluorophenyl)formamidoethyl}prop-2-enamide)

• Product Name: N-{2-(4-bromo-3-fluorophenyl)formamidoethyl}prop-2-enamide
• CAS No: 1376365-58-0
• MF: C₁₂H₁₂BrFN₂O₂
• MW: 315.138285636902
• CID: 5919937
• PubChem ID: 72137404
• Update Time: 2025-06-08

N-{2-(4-bromo-3-fluorophenyl)formamidoethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(4-bromo-3-fluorophenyl)formamidoethyl}prop-2-enamide
• 1376365-58-0
• 4-Bromo-3-fluoro-N-[2-(prop-2-enoylamino)ethyl]benzamide
• N-{2-[(4-bromo-3-fluorophenyl)formamido]ethyl}prop-2-enamide
• EN300-26577087
• Z1174903098

• Inchi： 1S/C12H12BrFN2O2/c1-2-11(17)15-5-6-16-12(18)8-3-4-9(13)10(14)7-8/h2-4,7H,1,5-6H2,(H,15,17)(H,16,18)
• InChI Key： GYQSDWUZRLUOGQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C(NCCNC(C=C)=O)=O

Computed Properties

• Exact Mass: 314.00662g/mol
• Monoisotopic Mass: 314.00662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-{2-(4-bromo-3-fluorophenyl)formamidoethyl}prop-2-enamide

N-{2-(4-Bromo-3-Fluorophenyl)formamidoethyl}prop-2-enamide (CAS No. 1376365-58-0): An Overview

N-{2-(4-Bromo-3-Fluorophenyl)formamidoethyl}prop-2-enamide, with the CAS number 1376365-58-0, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo and fluorine substituent on the phenyl ring, and an amide functional group. These structural elements contribute to its diverse chemical and biological properties, making it a valuable candidate for various research and development activities.

The synthesis of N-{2-(4-Bromo-3-Fluorophenyl)formamidoethyl}prop-2-enamide typically involves multi-step reactions, starting with the formation of the bromo and fluorine substituted phenyl ring. The subsequent steps involve the introduction of the formamidoethyl group and the final coupling with prop-2-enamide. The precise control over these steps is crucial for obtaining the desired product with high purity and yield. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, which are essential for large-scale production and industrial applications.

In terms of its chemical properties, N-{2-(4-Bromo-3-Fluorophenyl)formamidoethyl}prop-2-enamide exhibits notable solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This solubility profile is advantageous for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are commonly used to characterize the compound's structure and purity. Additionally, its stability under different conditions, such as temperature and pH, has been extensively studied to ensure its reliability in experimental settings.

From a biological perspective, N-{2-(4-Bromo-3-Fluorophenyl)formamidoethyl}prop-2-enamide has shown promising activity in several areas of research. One of the most significant areas is its potential as a lead compound for drug discovery. Studies have demonstrated that this compound can interact with specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, recent research has explored its effects on kinases, which are key regulators of cellular signaling pathways. The ability to modulate kinase activity makes N-{2-(4-Bromo-3-Fluorophenyl)formamidoethyl}prop-2-enamide a potential candidate for developing therapeutic agents for conditions such as cancer and neurodegenerative disorders.

Furthermore, the compound's bromo and fluorine substituents play a crucial role in its biological activity. These halogen atoms can enhance the compound's lipophilicity, which improves its cell membrane permeability and bioavailability. This property is particularly important for drugs that need to cross biological barriers to reach their target sites. Additionally, the presence of these substituents can also influence the compound's binding affinity to specific protein targets, thereby fine-tuning its pharmacological effects.

In preclinical studies, N-{2-(4-Bromo-3-Fluorophenyl)formamidoethyl}prop-2-enamide has been evaluated for its safety and efficacy. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects in humans.

Recent advancements in computational chemistry have also contributed to our understanding of N-{2-(4-Bromo-3-Fluorophenyl)formamidoethyl}prop-2-enamide's properties. Molecular modeling studies have provided insights into its conformational flexibility and binding modes with target proteins. These computational tools are invaluable for optimizing the compound's structure to enhance its pharmacological profile and reduce off-target effects.

In conclusion, N-{2-(4-Bromo-3-Fluorophenyl)formamidoethyl}prop-2-enamide (CAS No. 1376365-58-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable chemical and biological properties, make it an attractive candidate for further exploration in drug discovery and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.